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Compound of Interest

Compound Name: Boc-Met-Gly-OSu

Cat. No.: B12087724

Part 1: Substance Identity & Chemical Profile

Compound Name:

-(tert-Butoxycarbonyl)-L-methionylglycine

-hydroxysuccinimide ester Common Name: Boc-Met-Gly-OSu CAS Registry Number: 23446-
04-0 (Primary reference); Free acid precursor (Boc-Met-Gly-OH): 23446-03-9 Molecular
Formula:

Molecular Weight: 403.45 g/mol [1]

Chemical Structure

The compound consists of the dipeptide Methionine-Glycine, protected at the N-terminus with a
Boc group and activated at the C-terminus as an NHS (OSu) ester.

Key Functional Groups:
e Boc Group (tert-Butyloxycarbonyl): Acid-labile amine protection.[1][2]
o Methionine Side Chain: Thioether (-S-CH3), susceptible to oxidation to sulfoxide/sulfone.[1]

» NHS Ester (N-Hydroxysuccinimide): Highly reactive electrophile for amine coupling.[1]

Part 2: Safety Data Sheet (SDS) Summary
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Note: This section synthesizes safety data based on GHS classifications for activated peptide
esters and specific analog data.

Hazard Identification (GHS Classification)
Signal Word:WARNING[1][3][4]

Hazard Statement Lo
Hazard Class Category - Description
ode

Skin

Corrosion/Irritation

2 H315 Causes skin irritation.

Serious Eye Causes serious eye
o 2A H319 o
Damage/Irritation irritation.[1]
STOT - Single May cause respirato
J 3 H335 ) .y. P i
Exposure irritation.[1]

May cause an allergic
skin reaction
(Characteristic of NHS

Skin Sensitization 1 H317

esters).[1]

Precautionary Protocols

e Prevention (P261, P280): Avoid breathing dust/fume.[1] Wear nitrile gloves, safety goggles,
and lab coat.[1] Work within a certified chemical fume hood.[1]

e Response (P302+P352, P305+P351+P338):
o IF ON SKIN: Wash with plenty of soap and water.[1][5]

o IF IN EYES: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do.[1]

o Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.

Stability & Reactivity

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/637609
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8117234.htm
https://www.bldpharm.com/products/656833-56-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/637609
https://pubchem.ncbi.nlm.nih.gov/compound/637609
https://pubchem.ncbi.nlm.nih.gov/compound/637609
https://pubchem.ncbi.nlm.nih.gov/compound/637609
https://pubchem.ncbi.nlm.nih.gov/compound/637609
https://pubchem.ncbi.nlm.nih.gov/compound/637609
https://pubchem.ncbi.nlm.nih.gov/compound/637609
https://store.apolloscientific.co.uk/storage/msds/BIA1015_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/637609
https://pubchem.ncbi.nlm.nih.gov/compound/637609
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12087724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Moisture Sensitivity:HIGH. The NHS ester moiety is prone to hydrolysis, releasing N-
hydroxysuccinimide and the free acid (Boc-Met-Gly-OH), rendering the compound inactive
for coupling.

o Oxidation Sensitivity:MODERATE. The methionine thioether can oxidize.[1] Avoid strong
oxidizing agents (e.g., peroxides, high-concentration oxygen).[1]

e Incompatible Materials: Strong bases, amines (uncontrolled reaction), water/moisture.[1]

Part 3: Technical Application Guide
Strategic Utility in Peptide Synthesis

Boc-Met-Gly-OSu is a specialized "segment condensation” reagent.
Why use this pre-activated dipeptide?

e Racemization Control: In standard peptide synthesis, activating a peptide fragment at the C-
terminus often leads to racemization (loss of chirality) via oxazolone formation.[1] However,
Glycine is achiral.[1] By having Glycine at the C-terminus (the activation site), this reagent
eliminates the risk of racemization during the coupling step [1].[1]

» Methionine Protection: Methionine is sensitive.[1] introducing it as part of a pre-purified,
crystalline dipeptide block reduces the number of steps the sensitive thioether is exposed to
crude reaction conditions.[1]

Reaction Mechanism: Aminolysis

The core utility is the nucleophilic attack of a primary amine (N-terminus of the target chain) on
the carbonyl carbon of the NHS ester.[1]

Boc-Met-Gly-OSu Boc-Met-Gly-Peptide
(Activated Ester) + Amine wy (Amide Bond Formed)
> Tetrahedral

Elimination

_— Intermediate ———_"
H2N-Peptide HO-Su

(Nucleophile) (N-Hydroxysuccinimide)
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Click to download full resolution via product page

Figure 1: Mechanism of aminolysis.[1] The amine attacks the ester carbonyl, displacing N-
hydroxysuccinimide.

Experimental Protocol: Segment Coupling

Objective: Couple Boc-Met-Gly-OSu to a resin-bound peptide (H-Ala-Resin) or free amine in
solution.

Reagents:

e Boc-Met-Gly-OSu (1.2 - 1.5 equivalents)

o DIEA (Diisopropylethylamine) or NMM (N-Methylmorpholine) (1.5 equivalents)[1]
e Solvent: Anhydrous DMF (Dimethylformamide) or DCM (Dichloromethane)[1]
Workflow:

e Preparation: Remove Boc-Met-Gly-OSu from -20°C storage and allow it to equilibrate to
room temperature in a desiccator before opening. This prevents condensation and hydrolysis

[2].[1]
 Dissolution: Dissolve the ester in minimum anhydrous DMF.

e Coupling: Add the solution to the amine component. Add base (DIEA) only if the amine is a
salt (e.g., HCl salt).[1] If using free amine, base may be omitted to reduce risk of base-
catalyzed side reactions.[1]

e Monitoring: Stir at Room Temperature (RT) for 2—4 hours. Monitor via Kaiser Test (if solid
phase) or TLC/HPLC (if solution phase).[1]

o Workup:

o Solid Phase:[6][7] Wash resin with DMF (3x), DCM (3x).[1]
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o Solution Phase: Dilute with EtOAc, wash with 5% citric acid (removes HOSu and
unreacted amine), water, and brine.[1] Dry over Na2S04.[1]

Handling & Storage Workflow
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Figure 2: Critical handling workflow to prevent hydrolysis of the active ester.

Part 4: Quantitative Data Summary

Property Value / Specification

Soluble in DMF, DMSO, DCM, Ethyl Acetate.

Solubility )
Insoluble in water (hydrolyzes).[1]
) ) 102-105°C (Typical for similar Boc-dipeptide
Melting Point
esters) [3]
Purity Standard >98% (HPLC), <0.5% Free Acid
-20°C (Long term), 2—-8°C (Short term active
Storage Temp

use)

) t¥2 = 1-2 hours in aqueous pH 8.0 (Avoid
Hydrolysis Rate
agueous bases)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Monograph & Safety Guide: Boc-Met-Gly-
OSu]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12087724#boc-met-gly-osu-msds-and-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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